Cas no 1261444-22-7 (3,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid)

• Product Name: 3,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid
• CAS No: 1261444-22-7
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4990803
• Update Time: 2023-08-24

3,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid

• Inchi： 1S/C15H8F6O2/c16-14(17,18)10-4-1-8(2-5-10)9-3-6-11(13(22)23)12(7-9)15(19,20)21/h1-7H,(H,22,23)
• InChI Key： RSFUJTQDGAREFF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3